Cas no 845546-16-9 (1-(Cyclopropylmethyl)-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: 1-(Cyclopropylmethyl)-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 845546-16-9
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• MDL: MFCD07379775
• CID: 1056972
• PubChem ID: 16784378
• Update Time: 2025-05-26

1-(Cyclopropylmethyl)-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Cyclopropylmethyl)-5-oxopyrrolidine-3-carboxylic Acid
• 1-(Cyclopropylmethyl)-5-oxo-3-pyrrolidinecarboxylic acid
• 3-Pyrrolidinecarboxylic acid, 1-(cyclopropylmethyl)-5-oxo-
• 4989AJ
• TRA0057353
• SY018542
• 1-(Cyclopropylmethyl)-5-oxopyrrolidine-3-carboxylicAcid
• 1-(cyclopropylmethyl)-5- oxopyrrolidine-3-carboxylic acid
• 1-(Cyclopropylmethyl)-5-oxopyrrolidine-3-carboxylic acid

• MDL： MFCD07379775
• Inchi： 1S/C9H13NO3/c11-8-3-7(9(12)13)5-10(8)4-6-1-2-6/h6-7H,1-5H2,(H,12,13)
• InChI Key： ZYOBEVSXRVFHEX-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)CN1CC1CC1

Computed Properties

• Exact Mass: 183.09000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 247
• Topological Polar Surface Area: 57.6

Experimental Properties

• PSA: 57.61000
• LogP: 0.26740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Oxoprolines
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 1-(Cyclopropylmethyl)-5-oxopyrrolidine-3-carboxylic acid

Comprehensive Overview of 1-(Cyclopropylmethyl)-5-oxopyrrolidine-3-carboxylic acid (CAS No. 845546-16-9)

1-(Cyclopropylmethyl)-5-oxopyrrolidine-3-carboxylic acid (CAS No. 845546-16-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclopropylmethyl and 5-oxopyrrolidine-3-carboxylic acid moieties, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for synthesizing novel therapeutic agents, especially in the fields of neurology and metabolic disorders.

The structural features of 1-(Cyclopropylmethyl)-5-oxopyrrolidine-3-carboxylic acid make it a valuable intermediate in medicinal chemistry. Its pyrrolidine core is a common motif in bioactive molecules, often associated with enhanced binding affinity and metabolic stability. The cyclopropylmethyl group, on the other hand, is known to influence the pharmacokinetic properties of drug candidates, making this compound a focal point for optimizing drug-like properties. Recent studies have explored its potential in targeting enzymes and receptors implicated in inflammatory and neurodegenerative diseases.

In the context of current research trends, 1-(Cyclopropylmethyl)-5-oxopyrrolidine-3-carboxylic acid aligns with the growing demand for small molecule therapeutics and precision medicine. With the rise of AI-driven drug discovery, this compound has been featured in computational studies predicting its interactions with biological targets. Its CAS No. 845546-16-9 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in academic and industrial settings. Researchers often inquire about its solubility, stability, and synthetic routes, highlighting its practical importance.

From a synthetic perspective, the preparation of 1-(Cyclopropylmethyl)-5-oxopyrrolidine-3-carboxylic acid involves multi-step organic transformations, including cyclization and carboxylation reactions. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yields and reduce reaction times. These innovations cater to the pharmaceutical industry's need for scalable and cost-effective processes, a topic frequently discussed in green chemistry forums.

The compound's potential extends beyond therapeutics. It has been investigated as a chiral auxiliary in asymmetric synthesis, enabling the production of enantiomerically pure compounds. This application is particularly relevant in the development of agrochemicals and flavors & fragrances, where stereoselectivity is crucial. Its carboxylic acid functionality also allows for further derivatization, making it a versatile tool in synthetic chemistry.

Safety and regulatory aspects of 1-(Cyclopropylmethyl)-5-oxopyrrolidine-3-carboxylic acid are equally important. While it is not classified as a hazardous material, proper handling protocols are recommended to ensure workplace safety. Material Safety Data Sheets (MSDS) provide detailed guidelines on storage, disposal, and personal protective equipment (PPE), addressing common queries from laboratory personnel and manufacturers.

In summary, 1-(Cyclopropylmethyl)-5-oxopyrrolidine-3-carboxylic acid (CAS No. 845546-16-9) is a compound of high scientific and industrial interest. Its structural complexity, synthetic versatility, and potential therapeutic applications make it a subject of ongoing research. As the demand for innovative bioactive molecules grows, this compound is poised to play a pivotal role in advancing drug discovery and other chemical industries.